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Compound of Interest

Compound Name: PF-06454589

Cat. No.: B609986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-06454589 is a potent and selective small molecule inhibitor of Leucine-rich repeat kinase 2

(LRRK2).[1][2] LRRK2 is a complex, multi-domain protein that is a key therapeutic target in

neurodegenerative diseases, particularly Parkinson's disease. Mutations in the LRRK2 gene

are linked to an increased risk of developing Parkinson's. PF-06454589 effectively inhibits both

wild-type LRRK2 and the pathogenic G2019S mutant, making it a valuable tool for studying the

physiological and pathological roles of LRRK2 kinase activity. These application notes provide

detailed protocols for the preparation of PF-06454589 stock solutions for in vitro and in vivo

studies.

Chemical Properties
A summary of the key chemical properties of PF-06454589 is provided in the table below for

easy reference.
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Property Value

Molecular Formula C₁₄H₁₆N₆O

Molecular Weight 284.32 g/mol [3]

CAS Number 1527473-30-8[3]

Appearance Crystalline solid

Purity >98% (typically)

Storage Store at -20°C for long-term stability

Solubility
The solubility of PF-06454589 in various common laboratory solvents is summarized in the

table below. It is recommended to use dimethyl sulfoxide (DMSO) for the preparation of high-

concentration stock solutions.

Solvent Solubility Notes

DMSO 9 mg/mL (~31.65 mM)[2]
Sonication is recommended to

aid dissolution.[2]

Ethanol Poorly soluble
Not recommended for primary

stock solutions.

Water Insoluble
Not recommended for primary

stock solutions.

PBS Insoluble
Not recommended for primary

stock solutions.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-06454589 in DMSO.

Materials:
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PF-06454589 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Equilibrate: Allow the vial of PF-06454589 powder to warm to room temperature before

opening to prevent condensation of moisture.

Weigh: Accurately weigh out the desired amount of PF-06454589 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.84

mg of PF-06454589.

Calculation:

Amount (in grams) = Molarity (in mol/L) x Molecular Weight (in g/mol ) x Volume (in L)

Amount (in mg) = 10 mmol/L x 284.32 g/mol x 0.001 L = 2.84 mg

Dissolve: Add the appropriate volume of anhydrous DMSO to the PF-06454589 powder. For

the example above, add 1 mL of DMSO.

Mix: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonicate (Recommended): If the compound does not fully dissolve, place the tube in a

sonicator bath for 5-10 minutes. This will aid in the dissolution of the compound.[2]

Aliquot and Store: Once the PF-06454589 is completely dissolved, aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C

for long-term storage. Avoid repeated freeze-thaw cycles.
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Preparation of Working Solutions
For cell-based assays, the 10 mM DMSO stock solution can be serially diluted to the desired

final concentration in the appropriate cell culture medium. It is important to ensure that the final

concentration of DMSO in the culture medium is low (typically <0.1%) to avoid solvent-induced

cytotoxicity.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of a PF-06454589 stock

solution.
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Workflow for PF-06454589 Stock Solution Preparation
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LRRK2 Signaling Pathway
PF-06454589 acts by inhibiting the kinase activity of LRRK2. The simplified diagram below

depicts the central role of LRRK2 in cellular signaling pathways implicated in Parkinson's

disease. LRRK2 can phosphorylate a number of downstream substrates, and its activity is

linked to processes such as vesicle trafficking, autophagy, and cytoskeletal dynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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